Cas no 53220-05-6 (Propyl, 1,3,3,3-tetrachloro-)

• Product Name: Propyl, 1,3,3,3-tetrachloro-
• CAS No: 53220-05-6
• MF: C₃H₄Cl₄
• MW: 181.87586
• CID: 357771

Propyl, 1,3,3,3-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Propyl, 1,3,3,3-tetrachloro-

• Inchi： InChI=1S/C3H4Cl4/c4-2-1-3(5,6)7/h1-2H2
• InChI Key： UTACNSITJSJFHA-UHFFFAOYSA-N
• SMILES： ClCCC(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 181.904
• Monoisotopic Mass: 179.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 45.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Clear liquid
• Density: 1.471
• Boiling Point: 161.3 °C at 760 mmHg
• Flash Point: 51.4 °C
• Refractive Index: 1.4827 (20 C)
• LogP: 2.86090